Ethyl 2-(6,6-dimethylmorpholin-2-yl)acetate

• IUPAC Name: ethyl 2-(6,6-dimethylmorpholin-2-yl)acetate
• InChI: InChI=1S/C10H19NO3/c1-4-13-9(12)5-8-6-11-7-10(2,3)14-8/h8,11H,4-7H2,1-3H3
• InChI Key: IDPNINIBDZOPKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CNCC(O1)(C)C
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions like esterification or acylation. The exact synthesis pathway for Ethyl 2-(6,6-dimethylmorpholin-2-yl)acetate would depend on the starting materials and the specific conditions under which the reaction is carried out.

Molecular Structure Analysis

The molecular structure of a compound like Ethyl 2-(6,6-dimethylmorpholin-2-yl)acetate can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

Esters, like Ethyl 2-(6,6-dimethylmorpholin-2-yl)acetate, can undergo a variety of reactions. They can be hydrolyzed to produce alcohols and carboxylic acids. They can also participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the system in which it is used. For example, if this compound were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many esters are flammable and can cause eye irritation.